Cas no 315685-01-9 (6-Phenylthieno2,3-dpyrimidine-4-thiol)
6-Phenylthieno2,3-dpyrimidine-4-thiol Chemical and Physical Properties
Names and Identifiers
-
- 6-Phenyl-thieno[2,3-d]pyrimidine-4-thiol
- 6-Phenylthieno2,3-dpyrimidine-4-thiol
- F1902-0025
- F1174-1603
- CHEMBL1409776
- MLS000662714
- AF-399/15539189
- CCG-45155
- SR-01000634939-1
- AKOS000273221
- 6-phenyl-3H-thieno[2,3-d]pyrimidine-4-thione
- F1143-1173
- AKOS000116583
- HMS1426G11
- EU-0077718
- EN300-04445
- MFCD02329484
- IFLab1_005071
- STL280186
- REGID_for_CID_704023
- 6-phenylthieno[2,3-d]pyrimidine-4-thiol
- Z56886436
- 6-phenylthieno[2,3-d]pyrimidine-4(3H)-thione
- 315685-01-9
- SMR000270161
- 6-phenylthieno[2,3-d]pyrimidin-4-yl hydrosulfide
-
- MDL: MFCD02329484
- Inchi: 1S/C12H8N2S2/c15-11-9-6-10(8-4-2-1-3-5-8)16-12(9)14-7-13-11/h1-7H,(H,13,14,15)
- InChI Key: ODRXIJABAVSNSW-UHFFFAOYSA-N
- SMILES: S1C2=C(C(NC=N2)=S)C=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 244.01289061Da
- Monoisotopic Mass: 244.01289061Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 84.7Ų
6-Phenylthieno2,3-dpyrimidine-4-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P337435-50mg |
6-Phenylthieno[2,3-d]pyrimidine-4-thiol |
315685-01-9 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P337435-100mg |
6-Phenylthieno[2,3-d]pyrimidine-4-thiol |
315685-01-9 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P337435-500mg |
6-Phenylthieno[2,3-d]pyrimidine-4-thiol |
315685-01-9 | 500mg |
$ 320.00 | 2022-06-03 | ||
| Chemenu | CM271670-5g |
6-Phenylthieno[2,3-d]pyrimidine-4-thiol |
315685-01-9 | 97% | 5g |
$608 | 2021-08-18 | |
| Chemenu | CM271670-10g |
6-Phenylthieno[2,3-d]pyrimidine-4-thiol |
315685-01-9 | 97% | 10g |
$888 | 2021-08-18 | |
| Chemenu | CM271670-5g |
6-Phenylthieno[2,3-d]pyrimidine-4-thiol |
315685-01-9 | 97% | 5g |
$*** | 2023-03-30 | |
| Chemenu | CM271670-10g |
6-Phenylthieno[2,3-d]pyrimidine-4-thiol |
315685-01-9 | 97% | 10g |
$*** | 2023-03-30 | |
| Matrix Scientific | 176476-1g |
6-Phenylthieno[2,3-d]pyrimidine-4(3H)-thione |
315685-01-9 | 1g |
$432.00 | 2023-09-06 | ||
| Matrix Scientific | 176476-5g |
6-Phenylthieno[2,3-d]pyrimidine-4(3H)-thione |
315685-01-9 | 5g |
$1206.00 | 2023-09-06 | ||
| Matrix Scientific | 176476-10g |
6-Phenylthieno[2,3-d]pyrimidine-4(3H)-thione |
315685-01-9 | 10g |
$1602.00 | 2023-09-06 |
6-Phenylthieno2,3-dpyrimidine-4-thiol Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 6-Phenylthieno2,3-dpyrimidine-4-thiol
Introduction to 6-Phenylthieno[2,3-d]pyrimidine-4-thiol (CAS No. 315685-01-9)
6-Phenylthieno[2,3-d]pyrimidine-4-thiol, identified by its Chemical Abstracts Service (CAS) number 315685-01-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a scaffold that has been extensively explored for its potential biological activities. The presence of a phenyl group and a thiol (-SH) moiety in its structure imparts unique chemical and electronic properties, making it a promising candidate for further investigation in drug discovery.
The thieno[2,3-d]pyrimidine core is a fused bicyclic system consisting of a thiophene ring connected to a pyrimidine ring. This particular arrangement creates a rigid framework with potential for diverse interactions with biological targets. The phenyl substituent at the 6-position enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and binding affinity. Additionally, the thiol group at the 4-position serves as a versatile functional handle, allowing for further chemical modifications and bioconjugation strategies.
In recent years, there has been growing interest in thienopyrimidine derivatives due to their reported activities against various diseases, particularly cancer and infectious disorders. The thiol group in particular has been highlighted for its role in redox-sensitive drug design, where it can undergo reversible oxidation to form disulfides, enabling controlled release of active species. This property makes compounds like 6-Phenylthieno[2,3-d]pyrimidine-4-thiol attractive for developing prodrugs or targeted therapies.
One of the most compelling aspects of this compound is its potential as an anticancer agent. Preclinical studies have demonstrated that thienopyrimidine derivatives can inhibit key signaling pathways involved in tumor growth and progression. For instance, modifications of the pyrimidine ring have been shown to interfere with tyrosine kinase activity, which is often overexpressed in cancer cells. The phenylthieno[2,3-d]pyrimidine scaffold itself has been reported to exhibit cytotoxic effects against multiple cancer cell lines by inducing apoptosis or inhibiting proliferation.
Furthermore, the thiol group in 6-Phenylthieno[2,3-d]pyrimidine-4-thiol offers opportunities for targeted delivery systems. Thiols can selectively react with biomolecules such as glutathione (GSH), which is abundant in healthy tissues but present at lower levels in certain cancer cells. This differential reactivity allows for the development of prodrugs that release their active form preferentially in tumor environments. Such strategies aim to improve therapeutic efficacy while minimizing side effects on normal tissues.
Recent advances in computational chemistry have also facilitated the design of novel derivatives of 6-Phenylthieno[2,3-d]pyrimidine-4-thiol by predicting binding affinities and optimizing pharmacokinetic profiles. Molecular docking studies have identified key interactions between this compound and biological targets such as kinases and transcription factors. These insights have guided the synthesis of analogs with enhanced potency and selectivity.
The synthesis of 6-Phenylthieno[2,3-d]pyrimidine-4-thiol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions to form the thienopyrimidine core followed by functionalization at the 4-position with a thiol group. Advances in catalytic methods have enabled more efficient and sustainable synthetic protocols, reducing waste and improving atom economy.
Evaluation of the pharmacological properties of this compound has revealed promising results in both in vitro and preclinical models. Studies have shown that it can modulate pathways critical for cancer cell survival, such as PI3K/Akt and MAPK signaling. Additionally, its ability to cross cell membranes suggests potential for systemic therapies. While further research is needed to fully understand its mechanism of action and optimize its clinical application, these findings underscore its therapeutic potential.
The development of 6-Phenylthieno[2,3-d]pyrimidine-4-thiol also highlights the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating structural biology insights with synthetic chemistry expertise, researchers can design molecules that are not only potent but also well-tolerated by patients. This holistic approach is essential for translating laboratory discoveries into viable therapeutic options.
In conclusion,6-Phenylthieno[2,3-d]pyrimidine-4-thiol (CAS No. 315685-01-9) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its combination of a phenyl group and a thiol moiety within a thienopyrimidine framework positions it as a valuable scaffold for drug development. As research continues to uncover new applications for this compound,6-Phenylthieno[2,3-d]pyrimidine-4-thiol is poised to play an important role in addressing unmet medical needs across various therapeutic areas.
315685-01-9 (6-Phenylthieno2,3-dpyrimidine-4-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)